Griselinoside
Griselinoside
Brand Name:
Vulcanchem
CAS No.:
71035-06-8
VCID:
VC0203161
InChI:
InChI=1S/C18H24O12/c1-26-15(24)6-3-8(20)10-7(16(25)27-2)5-28-17(11(6)10)30-18-14(23)13(22)12(21)9(4-19)29-18/h5-6,9-14,17-19,21-23H,3-4H2,1-2H3/t6-,9-,10-,11+,12-,13+,14-,17-,18+/m1/s1
SMILES:
COC(=O)C1CC(=O)C2C1C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C18H24O12
Molecular Weight:
432.4 g/mol
Griselinoside
CAS No.: 71035-06-8
Reference Standards
VCID: VC0203161
Molecular Formula: C18H24O12
Molecular Weight: 432.4 g/mol
CAS No. | 71035-06-8 |
---|---|
Product Name | Griselinoside |
Molecular Formula | C18H24O12 |
Molecular Weight | 432.4 g/mol |
IUPAC Name | dimethyl (1R,4aR,7R,7aR)-5-oxo-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4a,6,7,7a-tetrahydro-1H-cyclopenta[c]pyran-4,7-dicarboxylate |
Standard InChI | InChI=1S/C18H24O12/c1-26-15(24)6-3-8(20)10-7(16(25)27-2)5-28-17(11(6)10)30-18-14(23)13(22)12(21)9(4-19)29-18/h5-6,9-14,17-19,21-23H,3-4H2,1-2H3/t6-,9-,10-,11+,12-,13+,14-,17-,18+/m1/s1 |
Standard InChIKey | USONHTFDCJKLKO-PHAJAEPKSA-N |
Isomeric SMILES | COC(=O)[C@@H]1CC(=O)[C@@H]2[C@H]1[C@H](OC=C2C(=O)OC)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
SMILES | COC(=O)C1CC(=O)C2C1C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O |
Canonical SMILES | COC(=O)C1CC(=O)C2C1C(OC=C2C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O |
Appearance | Oil |
PubChem Compound | 155589 |
Last Modified | Nov 11 2021 |
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